Chlorinated trisodium phosphate
Overview
Description
Chlorinated trisodium phosphate is a white crystalline solid or powder . It is also known as Sodium Hypochlorite Phosphate and Pink TSP . It is used for cleaning and sterilizing, formulating in detergents, and also functions as a stain remover .
Synthesis Analysis
Chlorinated trisodium phosphate is prepared by reacting trisodium phosphate with sodium hypochlorite . Trisodium phosphate is produced by neutralizing phosphoric acid using sodium carbonate, which produces disodium hydrogen phosphate. The disodium hydrogen phosphate is then reacted with sodium hydroxide to form trisodium phosphate and water .
Molecular Structure Analysis
The molecular formula of Chlorinated trisodium phosphate is ClNa4O5P . Its average mass is 238.383 Da and its monoisotopic mass is 237.876266 Da .
Chemical Reactions Analysis
Chlorinated trisodium phosphate corrodes aluminum and zinc . It reacts when heated above about 84°C with aqueous solutions of reducing sugars other than sucrose, to evolve toxic levels of carbon monoxide .
Physical And Chemical Properties Analysis
Chlorinated trisodium phosphate appears as a white or pink powder with a slight chlorine odour . It melts above 60°C, losing water to give a residue melting above 1000°C .
Scientific Research Applications
Disinfection in Various Types of Water : Chlorinated trisodium phosphate effectively disinfects hospital sewage, swimming pool water, shallow well water, and river water, meeting sanitation standards for each type (Ye Qinglin, 1999).
Toxicology and Carcinogenesis in Mice : In long-term studies involving mice, chlorinated trisodium phosphate did not show evidence of carcinogenicity. This suggests its safety for long-term exposure in certain contexts (National Toxicology Program technical report series, 1986).
Decontamination of Poultry : Chlorinated trisodium phosphate is effective in reducing Gram-negative bacteria on poultry during storage under various conditions (Alonso-Hernando, Alonso-Calleja, & Capita, 2013).
CO2 Capture from Flue Gas : Used as a base solvent for CO2 capture, trisodium phosphate has shown promising results in improving absorption performance when combined with other amines (Ramezani et al., 2017).
Antimicrobial Treatment for Raw Poultry : Approved by the United States Department of Agriculture, trisodium phosphate is an effective treatment against various foodborne pathogens in both planktonic and biofilm forms (Somers, Schoeni, & Wong, 1994).
Membrane Damage and Destruction of Bacteria : Chlorinated trisodium phosphate has been found to cause membrane damage and destruction in Salmonella enterica, suggesting a mechanism of action for its bactericidal properties (Sampathkumar, Khachatourians, & Korber, 2003).
Reduction of Pathogens on Produce : Chlorinated trisodium phosphate effectively reduces Salmonella Typhimurium and Listeria monocytogenes on lettuce and peppers, indicating its potential for food safety applications (Su & D'Souza, 2012).
Developmental Toxicity in Zebrafish : Chlorinated phosphate esters, including chlorinated trisodium phosphate, have been studied for their developmental toxicity in early vertebrate development, using zebrafish as a model (McGee, Cooper, Stapleton, & Volz, 2012).
Safety And Hazards
Chlorinated trisodium phosphate causes skin irritation, serious eye irritation, and may cause respiratory irritation . Contact with acids liberates toxic gas . It is recommended to wear protective gloves, protective clothing, eye protection, and face protection. Avoid breathing dusts or mists and use only outdoors or in a well-ventilated area .
Future Directions
properties
IUPAC Name |
tridecasodium;hypochlorite;tetraphosphate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/ClO.13Na.4H3O4P/c1-2;;;;;;;;;;;;;;4*1-5(2,3)4/h;;;;;;;;;;;;;;4*(H3,1,2,3,4)/q-1;13*+1;;;;/p-12 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BAMNLULPLWLXPO-UHFFFAOYSA-B |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[O-]Cl.[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
ClNa13O17P4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1020271 |
Source
|
| Record name | Chlorinated trisodium phosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1020271 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
730.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Chlorinated trisodium phosphate appears as white crystalline solid or powder. (NTP, 1992), Dry Powder; Dry Powder, Other Solid, White solid; [Hawley] |
Source
|
| Record name | CHLORINATED TRISODIUM PHOSPHATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/19974 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Sodium hypochlorite phosphate (Na13(ClO)(PO4)4) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Chlorinated trisodium phosphate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/4311 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Solubility |
greater than or equal to 100 mg/mL at 57 °F (NTP, 1992) |
Source
|
| Record name | CHLORINATED TRISODIUM PHOSPHATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/19974 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Product Name |
Sodium hypochlorite phosphate | |
CAS RN |
11084-85-8 |
Source
|
| Record name | CHLORINATED TRISODIUM PHOSPHATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/19974 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Chlorinated trisodium phosphate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0011084858 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Sodium hypochlorite phosphate (Na13(ClO)(PO4)4) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Chlorinated trisodium phosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1020271 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Tridecasodium hypochloritetetrakis(phosphate) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.176 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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| Precursor scoring | Relevance Heuristic |
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| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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